2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: 2-(6-oxo-3-phenylpyridazin-1-yl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H16N4O2/c23-17(20-12-15-8-4-5-11-19-15)13-22-18(24)10-9-16(21-22)14-6-2-1-3-7-14/h1-11H,12-13H2,(H,20,23)
• InChI Key: MLLXXVUVPPJZSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCC3=CC=CC=N3
• Molecular Formula: C18H16N4O2
• Molecular Weight: 320.3 g/mol

Description

2-(6-Oxo-3-phenylpyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide is a pyridazinone derivative characterized by a six-membered heterocyclic ring containing two adjacent nitrogen atoms and a ketone group at position 4. The compound features a phenyl substituent at position 3 and an acetamide side chain linked to a pyridin-2-ylmethyl group. Pyridazinones are renowned for their broad pharmacological activities, including anti-inflammatory, analgesic, and antimicrobial effects, as highlighted in studies on structurally related derivatives . The pyridin-2-ylmethyl moiety in this compound may enhance receptor-binding specificity, particularly for targets like formyl peptide receptors (FPRs), which are implicated in modulating inflammatory responses .

Biological Activity

The compound 2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide is a pyridazine derivative that has garnered attention for its potential biological activities, particularly in the context of anti-inflammatory and anticancer properties. This article synthesizes current findings regarding its biological activity, including data from various studies, case analyses, and relevant research outcomes.

Chemical Structure and Synthesis

The compound features a pyridazine core, which is known for its diverse pharmacological properties. The synthesis of this compound typically involves the formation of hydrazones followed by further derivatization to yield the desired pyridazine-based structures. The incorporation of various functional groups is crucial for enhancing biological activity and selectivity.

Anti-inflammatory Activity

Research indicates that derivatives of pyridazine, including the target compound, exhibit significant inhibition against cyclooxygenase enzymes (COX-1 and COX-2), which are key players in the inflammatory process. In a study examining various pyridazine derivatives, it was found that:

• IC50 Values : The compound demonstrated potent COX-2 inhibitory action with an IC50 value as low as 15.50 nM , outperforming traditional NSAIDs like celecoxib (IC50 = 17.79 nM) .

Table 1: COX Inhibition Data for Pyridazine Derivatives

Compound	IC50 (nM)	Selectivity Index
2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide	15.50	High
Celecoxib	17.79	-

The selectivity of these compounds towards COX-2 over COX-1 suggests a potentially reduced risk of gastrointestinal side effects commonly associated with non-selective NSAIDs.

Anticancer Activity

In addition to anti-inflammatory properties, this compound has shown promising results in inhibiting cancer cell proliferation. Studies have reported antiproliferative effects against various cancer cell lines, indicating its potential as an anticancer agent.

Case Study: Antiproliferative Effects

In vitro studies revealed that the compound exhibited significant antiproliferative activity against human umbilical vein endothelial cells (HUVECs). The mechanism appears to involve the induction of apoptosis in cancer cells, which is crucial for effective cancer treatment .

The biological activity of 2-(6-oxo-3-phenylpyridazin-1(6H)-yl)-N-(pyridin-2-ylmethyl)acetamide is largely attributed to its ability to inhibit key enzymes involved in inflammatory pathways and cell proliferation. Molecular docking studies suggest that the compound binds effectively to the active sites of COX enzymes and potentially other targets involved in tumorigenesis.

Comparison with Similar Compounds

Key Observations:

• Electron-Withdrawing Groups : Compounds with bromophenyl (e.g., ) or trifluoromethylphenyl () substituents exhibit improved metabolic stability and target affinity compared to the parent phenyl group.
• Polar Substituents : Methoxy () or sulfonamide () groups enhance solubility and antioxidant capacity but may reduce blood-brain barrier penetration.
• Heterocyclic Moieties : The pyridin-2-ylmethyl group in the target compound likely confers distinct binding interactions compared to simpler aryl or alkyl substituents, as seen in FPR modulators like AMC3 ().

Physicochemical Properties

• Molecular Weight : The target compound (C₁₈H₁₆N₄O₂) has a molecular weight of ~332 g/mol, comparable to analogues like (365 g/mol) but lower than sulfonamide-containing derivatives (e.g., , ~480 g/mol).
• Lipophilicity : The logP value is estimated to be ~2.5, intermediate between hydrophilic methoxy-substituted (, logP ~1.8) and hydrophobic trifluoromethyl-containing (, logP ~3.2) analogues.